Cas no 1795303-53-5 (1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one)
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[7-(2-Furanyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-3-(phenylthio)-1-propanone
- 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
-
- Inchi: 1S/C18H21NO2S2/c20-18(9-13-22-15-5-2-1-3-6-15)19-10-8-17(23-14-11-19)16-7-4-12-21-16/h1-7,12,17H,8-11,13-14H2
- InChI Key: IGHJXANGSWDLDY-UHFFFAOYSA-N
- SMILES: C(N1CCC(C2=CC=CO2)SCC1)(=O)CCSC1=CC=CC=C1
Computed Properties
- Exact Mass: 347.101
- Monoisotopic Mass: 347.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84A^2
Experimental Properties
- Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 545.2±50.0 °C(Predicted)
- pka: -1.17±0.40(Predicted)
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-3703-2μmol |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-5μmol |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-10μmol |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-20μmol |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-1mg |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-2mg |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-3mg |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-4mg |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-5mg |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3703-10mg |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one |
1795303-53-5 | 10mg |
$79.0 | 2023-09-08 |
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
Recent Advances in the Study of 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one (CAS: 1795303-53-5)
The compound 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one (CAS: 1795303-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.
Recent studies have highlighted the synthetic versatility of 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one, which can be efficiently prepared through a multi-step process involving the condensation of furan-2-carbaldehyde with 1,4-thiazepane derivatives, followed by sulfanylation with phenylsulfanyl groups. The compound's structural complexity, featuring a furan ring and a thiazepane core, has been shown to confer unique binding properties, making it a promising candidate for drug discovery.
In vitro and in vivo studies have demonstrated that 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one exhibits potent activity against a range of biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Notably, its ability to modulate the activity of specific GPCRs has been linked to potential applications in treating neurological disorders and chronic pain. Mechanistic studies suggest that the compound's efficacy may be attributed to its interaction with key amino acid residues in the target proteins, as revealed by molecular docking simulations.
Further investigations into the pharmacokinetic properties of 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one have shown favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its therapeutic index, with promising results in preclinical models.
In conclusion, 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one represents a compelling area of research in chemical biology and drug development. Its unique structural attributes and broad biological activity underscore its potential as a lead compound for further optimization. Future studies should aim to elucidate its precise mechanisms of action and explore its applicability in treating specific diseases, paving the way for translational advancements in the field.
1795303-53-5 (1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)